Cas no 312922-30-8 (Ethyl 4-amino-3-benzyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 4-amino-3-benzyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 312922-30-8
• MF: C₁₃H₁₄N₂O₂S₂
• MW: 294.392460346222
• CID: 4712534
• Update Time: 2023-08-16

Ethyl 4-amino-3-benzyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-benzyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• SMR000021024
• MLS000043813
• ethyl 4-amino-3-benzyl-2-sulfanylidene-1,3-thiazole-5-carboxylate
• 4-Thiazoline-5-carboxylic acid, 4-amino-3-benzyl-2-thioxo-, ethyl ester
• ethyl 4-amino-3-benzyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• ChemDiv1_017374
• Oprea1_096284
• cid_563874
• BDBM78006
• HMS636F16
• LUUPXNBEMVUQRQ-UHFFFAOYSA-N
• HMS2324P21

• Inchi： 1S/C13H14N2O2S2/c1-2-17-12(16)10-11(14)15(13(18)19-10)8-9-6-4-3-5-7-9/h3-7H,2,8,14H2,1H3
• InChI Key： LUUPXNBEMVUQRQ-UHFFFAOYSA-N
• SMILES： S1C(N(C(=C1C(=O)OCC)N)CC1C=CC=CC=1)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 403
• Topological Polar Surface Area: 113